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Compound of Interest

Compound Name: ABBV-712

Cat. No.: B15611606 Get Quote

Essential Safety and Handling Guide for ABBV-712
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ABBV-712, a selective and orally active inhibitor of

Tyrosine kinase 2 (TYK2). The information herein is intended to supplement, not replace,

institutional safety protocols and a thorough risk assessment.

Disclaimer: An official Safety Data Sheet (SDS) for ABBV-712 from the manufacturer was not

publicly available at the time of this writing. The following guidance is based on general best

practices for handling potent, powdered research compounds. Users must consult their

institution's safety office and adhere to all local, state, and federal regulations.

Personal Protective Equipment (PPE)
When handling ABBV-712, especially in its powdered form, a comprehensive approach to

personal protection is essential to minimize exposure.
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PPE Category Recommendation

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against dust particles and

potential splashes.

Hand Protection

Wear two pairs of nitrile gloves to prevent skin

contact. Change gloves immediately if they

become contaminated.

Body Protection
A fully buttoned lab coat, preferably disposable,

should be worn. Ensure it has tight-fitting cuffs.

Respiratory Protection

When handling the powder outside of a certified

chemical fume hood or ventilated balance

enclosure, a properly fitted NIOSH-approved

respirator (e.g., N95 or higher) is required to

prevent inhalation of fine particles.

Operational and Disposal Plans
Handling Procedures

Preparation and Work Area:

All work with solid ABBV-712 should be conducted in a designated area, such as a

certified chemical fume hood, a ducted balance safety enclosure, or a glove box to control

airborne particles.

The work surface should be covered with absorbent, disposable bench paper.

Weighing and Reconstitution:

Use a ventilated balance enclosure or a chemical fume hood when weighing the powdered

compound to prevent inhalation of dust.

To minimize dust, gently tap the vial on a hard surface to settle the contents before

opening.
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When preparing solutions, add the solvent slowly to the vial containing the ABBV-712
powder to avoid aerosolization.

Once in solution, the risks associated with airborne powder are significantly reduced.

However, standard laboratory practices for handling chemical solutions should still be

followed.

Storage:

Store the solid compound and stock solutions at the recommended temperatures to

ensure stability.

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Aliquot solutions to prevent product degradation from repeated freeze-thaw cycles.[1]

Spill Management
In the event of a spill of powdered ABBV-712:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Communicate: Inform your supervisor and institutional safety office.

Wear Appropriate PPE: Before cleaning, don the full recommended PPE, including

respiratory protection.

Clean-up:

Gently cover the spill with damp paper towels to avoid raising dust.

Wipe the area from the outside in, placing all contaminated materials into a sealed,

labeled hazardous waste bag.

Clean the spill area with a suitable detergent and water.

Do not dry sweep or use a vacuum cleaner unless it is equipped with a HEPA filter.
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Disposal Plan
All waste materials contaminated with ABBV-712 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated PPE (gloves, disposable lab coats), bench paper, and weighing

papers should be collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed, and labeled hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local and national regulations.

Data Presentation
In Vitro and In Vivo Potency of ABBV-712

Assay Target EC50 Value (µM)

TYK2 JH2 Domain 0.01

TYK2 Cells 0.19

Human Whole Blood 0.17

TYK2 (in vitro) 0.195

Source: MedchemExpress.com[1], BioWorld[2]

Preclinical Pharmacokinetic Parameters of ABBV-712
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Species
Dose
(mg/kg)

Route T½ (h)
Bioavaila
bility (%)

Unbound
Clearanc
e (L/h/kg)

Vss (L/kg)

Rat 1 p.o. 0.6 19 4.1 1.9

Rat 1 i.v. 0.6 N/A 4.1 1.9

Dog N/A N/A 4.5 88 0.46 N/A

Monkey N/A N/A 1.2 17 2.3 N/A

Source: BioWorld[2]

Experimental Protocols
IL-12/IL-18-Induced IFN-γ Mouse Model
This model is used to assess the in vivo efficacy of TYK2 inhibitors in blocking cytokine

signaling.

Animal Model: Mice.

Stimulation: Mice are stimulated with Interleukin-12 (IL-12) and Interleukin-18 (IL-18) to

induce the production of Interferon-gamma (IFN-γ).

Compound Administration: ABBV-712 is administered as a single dose via oral gavage (p.o.)

at doses of 30, 100, 300, and 600 mg/kg.[2]

Endpoint: Serum levels of IFN-γ are measured to determine the dose-dependent inhibitory

effect of ABBV-712. At the tested doses, ABBV-712 reduced IFN-γ levels by 77%, 84%,

95%, and 99%, respectively.[2]

Mouse Model of Ear Dermatitis
This model evaluates the anti-inflammatory effects of ABBV-712 in a dermal inflammation

context.

Animal Model: Mice with induced ear dermatitis.
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Compound Administration: ABBV-712 is administered orally (p.o.) at a dose of 100 mg/kg.[1]

[2]

Endpoint: The primary endpoint is the measurement of ear thickness. In one study, treatment

with ABBV-712 at 100 mg/kg reduced ear thickness by 61% at day 11 post-administration.[2]

Mandatory Visualization
ABBV-712 Mechanism of Action: TYK2 Signaling
Pathway Inhibition
ABBV-712 is a selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus kinase

(JAK) family. TYK2 is a key component in the signaling pathways of several cytokines,

including IL-12 and IL-23, which are implicated in various autoimmune and inflammatory

diseases.[3] By binding to the pseudokinase (JH2) domain of TYK2, ABBV-712 allosterically

inhibits its kinase activity. This action prevents the phosphorylation and activation of

downstream Signal Transducer and Activator of Transcription (STAT) proteins, thereby blocking

the pro-inflammatory gene expression mediated by these cytokines.
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Caption: Inhibition of the TYK2 signaling pathway by ABBV-712.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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